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Compound of Interest

Compound Name:
1-Cyclobutanecarbonylpiperidin-4-

amine

CAS No.: 926211-25-8

Cat. No.: B7806912

Get Quote

Executive Summary & Compound Profile
1-Cyclobutanecarbonylpiperidin-4-amine is a bifunctional heterocyclic building block

commonly used in fragment-based drug discovery and PROTAC linker synthesis.[1] Its stability

profile is dictated by two competing functional groups: a robust tertiary amide and a reactive

primary amine.[1]

Chemical Formula: C₁₀H₁₈N₂O

Molecular Weight: ~182.26 g/mol [1]

Key Functional Groups:

Tertiary Amide: Connects the cyclobutane ring to the piperidine nitrogen.[1] Generally

stable to hydrolysis.[1]

Primary Amine (C4-position): Highly nucleophilic; susceptible to oxidation, carbamylation,

and condensation.[1]
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Cyclobutane Ring: Sterically strained but chemically stable under standard solution

conditions.[1]

Solubility & Solvent Compatibility[1]
The first step in ensuring stability is selecting the correct vehicle.[1] Inappropriate solvents can

induce precipitation or degradation.[1]

Solvent Compatibility Matrix
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Solvent Solubility Rating Stability Risk Recommendations

DMSO High (>50 mM) Low

Preferred for Stock

Solutions. Store at

-20°C. Use anhydrous

DMSO to prevent

hydrolysis over long

periods.[1]

Methanol/Ethanol High Moderate

Good for immediate

use.[1] Risk: Primary

amines can react with

trace

aldehydes/ketones or

undergo

transamidation at high

temperatures.[1]

Water (Neutral) Moderate Moderate

The free base may

precipitate at pH > 9.

[1]

Aqueous Acid (0.1N

HCl)
High Low

Forms the water-

soluble hydrochloride

salt.[1] Stable for

short-term handling.

DCM / Chloroform High Moderate

Risk: DCM can

decompose to HCl

over time, potentially

salting out the amine.

[1] Avoid for long-term

storage.[1]

Critical Protocol: Preparation of Stock Solution (10 mM)
Weighing: Weigh the solid rapidly; the primary amine can be hygroscopic.[1]

Dissolution: Add anhydrous DMSO. Vortex for 30 seconds.[1]
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Visual Check: Ensure the solution is clear and colorless.

Storage: Aliquot into amber glass vials (to prevent photodegradation) and store at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.

Chemical Stability Profile
Understanding how the molecule degrades allows you to prevent it.[1]

A. Hydrolytic Stability (Amide Bond)
The tertiary amide bond linking the cyclobutane and piperidine is highly robust.[1] It resists

hydrolysis in neutral and mild acidic/basic buffers.[1]

Risk Factor: Low.[1]

Condition: Requires harsh conditions (e.g., 6N HCl at 100°C) to cleave the cyclobutane

carbonyl from the piperidine.[1]

B. Oxidative Stability (Primary Amine)
The primary amine at the 4-position is the "Achilles' heel" of this molecule in solution.[1]

Risk Factor: High.[1]

Mechanism: In the presence of atmospheric oxygen and light, the amine can oxidize to form

N-oxides or hydroxylamines.[1]

Observation: Solution turns yellow/brown over time; LC-MS shows [M+16] peaks.

C. Carbamylation (CO₂ Sensitivity)
Primary amines react reversibly with atmospheric CO₂ to form carbamic acids/carbamates.[1]

Risk Factor: Moderate (in basic aqueous solution).[1]

Observation: LC-MS peak broadening or "ghost" peaks that disappear upon acidification.

Troubleshooting & FAQs
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Q1: My LC-MS trace shows a new peak with Mass
[M+44]. What is it?
Diagnosis: This is likely the carbamate form, resulting from the reaction of the primary amine

with atmospheric CO₂.[1] Solution:

This is often reversible.[1] Acidify your sample (add 0.1% Formic Acid) and re-inject.[1] The

peak should revert to the parent mass.[1]

Prevention: Degas solvents and keep solutions under an inert atmosphere (Nitrogen/Argon).

[1]

Q2: The compound precipitated when I diluted the
DMSO stock into PBS (pH 7.4).
Diagnosis: The compound is a base.[1] At pH 7.4, a significant portion may be in the free-base

form, which is less soluble than the protonated salt.[1] Solution:

Lower the pH slightly (to pH 5-6) or increase the DMSO percentage in the final buffer (up to

5% if tolerated by the assay).

Alternatively, pre-form the HCl salt before dissolution.[1]

Q3: I see a peak at [M+14] in Methanol.
Diagnosis: This suggests methylation.[1] While rare without a catalyst, primary amines can

react with impurities in methanol or undergo slow alkylation if methyl iodide/halides are present

in the lab environment.[1] Solution: Switch to Acetonitrile or DMSO for analytical checks.

Q4: Is the cyclobutane ring stable?
Answer: Yes. Unlike cyclopropane, the cyclobutane ring is less strained and is further stabilized

by the carbonyl attachment.[1] It will not ring-open under standard physiological or laboratory

storage conditions.[1]

Experimental Protocol: Forced Degradation Study

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://en.wikipedia.org/wiki/Piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To empirically validate the stability of your specific lot, perform this stress test. This protocol is

based on ICH Q1A guidelines adapted for research compounds.

Workflow Diagram

Stress Conditions (24 Hours)

Start: 10mM DMSO Stock Dilute to 100µM
(Solvent: 50:50 H2O/MeCN)

Acid Stress
(0.1N HCl, RT)

Base Stress
(0.1N NaOH, RT)

Oxidative Stress
(3% H2O2, RT)

Thermal Stress
(60°C, Neutral)

LC-MS Analysis
(t=0 vs t=24h) Evaluate % Recovery

Click to download full resolution via product page

Caption: Workflow for assessing the stability of 1-Cyclobutanecarbonylpiperidin-4-amine
under stress conditions.

Step-by-Step Procedure
Preparation: Prepare a 100 µM working solution from your DMSO stock using 50:50

Water:Acetonitrile.[1]

Stress Conditions:

Acid: Mix 100 µL working solution + 100 µL 0.2N HCl. (Final: 0.1N HCl).[1]

Base: Mix 100 µL working solution + 100 µL 0.2N NaOH. (Final: 0.1N NaOH).

Oxidation: Mix 100 µL working solution + 100 µL 6% H₂O₂. (Final: 3% H₂O₂).[1]
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Control: Mix 100 µL working solution + 100 µL Water.

Incubation: Incubate all samples at Room Temperature (RT) for 24 hours. (For Thermal

stress, heat the Control to 60°C).

Quenching:

Neutralize Acid/Base samples with equal equivalents of NaOH/HCl.[1]

Inject Oxidative samples immediately (or quench with sodium bisulfite if delay is

expected).[1]

Analysis: Analyze via HPLC-UV (254 nm) or LC-MS.

Criteria:

>95% Recovery: Stable.[1]

80-95% Recovery: Use immediately; do not store.[1]

<80% Recovery: Unstable condition; avoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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